Cas no 893099-33-7 (N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893099-33-7
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 6233808
• PubChem ID: 7475033
• Update Time: 2025-06-16

N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• N-methyl-2-(4-phenoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• F1830-0100
• AKOS002070531
• N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• 893099-33-7
• N-methyl-2-[(4-phenoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• CCG-194559

• Inchi： 1S/C22H20N2O3S/c1-23-21(26)19-17-8-5-9-18(17)28-22(19)24-20(25)14-10-12-16(13-11-14)27-15-6-3-2-4-7-15/h2-4,6-7,10-13H,5,8-9H2,1H3,(H,23,26)(H,24,25)
• InChI Key： JVXISRCWARYMIL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCC2)NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.7Ų

Additional information on N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Introduction to N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893099-33-7)

N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 893099-33-7, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a cyclopentabthiophene core adorned with amide and phenoxybenzamido substituents, makes it a subject of intense study for its potential applications in drug discovery and development.

The structural motif of N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide is particularly noteworthy for several reasons. The cyclopentabthiophene scaffold is a heterocyclic compound that has been increasingly explored for its ability to interact with biological targets in a manner that is both selective and potent. This scaffold is known to possess favorable pharmacokinetic properties, including good solubility and metabolic stability, which are crucial for the development of effective therapeutic agents.

Furthermore, the presence of the amide and phenoxybenzamido functional groups in this compound contributes to its versatility. Amides are well-documented pharmacophores that can engage with various biological receptors through hydrogen bonding and other non-covalent interactions. The phenoxybenzamido group, on the other hand, adds an additional layer of complexity by introducing a phenolic moiety that can participate in hydrophobic interactions and π-stacking events. These features make N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide a promising candidate for further investigation in the design of novel therapeutics.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound CAS No. 893099-33-7 has emerged as a key player in this landscape due to its ability to interact with multiple targets. For instance, studies have suggested that this molecule may have inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. These findings have opened up new avenues for exploring its potential as an anti-inflammatory or anticancer agent.

The synthesis of N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide presents a significant challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. The use of palladium-catalyzed cross-coupling reactions, for example, has enabled the formation of carbon-carbon bonds that are essential for the construction of the cyclopentabthiophene core. Additionally, protecting group strategies have been employed to ensure the selective installation of functional groups at specific positions within the molecule.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated that it can inhibit the activity of certain kinases and other enzymes involved in cell signaling pathways. These findings are particularly relevant given the critical role that aberrant signaling plays in diseases such as cancer and neurodegenerative disorders. Furthermore, preliminary in vivo studies have shown that CAS No. 893099-33-7 exhibits good oral bioavailability and distributes effectively throughout various tissues.

The potential therapeutic applications of N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide are vast. Given its ability to modulate multiple biological targets, it could be developed into a broad-spectrum therapeutic agent capable of treating a variety of conditions. For instance, it may find utility in the treatment of chronic inflammatory diseases where it could dampen excessive inflammatory responses without compromising host defense mechanisms.

Moreover, the compound's structural features make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this molecule interacts with its biological targets at an atomic level. This information can then be used to guide the optimization process aimed at enhancing its potency and selectivity.

The future direction of research on CAS No. 893099-33-7 will likely focus on refining its pharmacological profile through structural modifications. By making strategic changes to its core structure or substituents, scientists hope to improve its efficacy while minimizing potential side effects. Additionally, exploring new delivery systems such as nanoparticles or prodrugs could enhance its bioavailability and therapeutic index.

In conclusion,N-methyl-2-(4-phenoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a fascinating example of how complex organic molecules can be designed to interact with biological systems in meaningful ways. Its unique structural features combined with promising pharmacological properties make it a valuable asset in the quest for novel therapeutics.

The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists

and biologists in advancing our understanding

of disease mechanisms

and developing effective treatments.

We look forward

to seeing how further investigations will expand

our knowledge

and applications

beyond what is currently known.